Cas no 2158056-74-5 (ethyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate)

• Product Name: ethyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate
• CAS No: 2158056-74-5
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 6567000
• PubChem ID: 165875374
• Update Time: 2025-06-09

ethyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate
• ethyl 3-amino-5-{[(tert-butoxy)carbonyl]amino}pentanoate
• 2158056-74-5
• EN300-1285089

• Inchi： 1S/C12H24N2O4/c1-5-17-10(15)8-9(13)6-7-14-11(16)18-12(2,3)4/h9H,5-8,13H2,1-4H3,(H,14,16)
• InChI Key： AFDDTAWSFYDAAU-UHFFFAOYSA-N
• SMILES： O(C(NCCC(CC(=O)OCC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.17360725g/mol
• Monoisotopic Mass: 260.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.6Ų

Additional information on ethyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate

Comprehensive Overview of Ethyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate (CAS No. 2158056-74-5)

In the realm of organic chemistry and pharmaceutical intermediates, ethyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate (CAS No. 2158056-74-5) has garnered significant attention due to its versatile applications and unique structural properties. This compound, often abbreviated for convenience in research papers, belongs to the class of amino acid derivatives and is widely utilized in peptide synthesis, drug discovery, and bioconjugation. Its molecular structure features both tert-butoxycarbonyl (Boc) and ethyl ester protective groups, making it a valuable building block for controlled reactions in multi-step synthetic pathways.

The growing interest in CAS 2158056-74-5 aligns with the surge in demand for custom peptide synthesis and small molecule pharmaceuticals. Researchers frequently search for "Boc-protected amino acid esters" or "ethyl 3-amino-5-Boc-pentanoate applications" to explore its role in prodrug design and targeted drug delivery systems. Notably, its compatibility with solid-phase peptide synthesis (SPPS) techniques has made it a staple in laboratories focusing on oncological therapeutics and neurological disorder research.

From a synthetic chemistry perspective, the compound’s dual-functional group architecture allows for selective deprotection strategies. The Boc group can be removed under mild acidic conditions, while the ethyl ester moiety remains intact, enabling sequential modifications. This characteristic is particularly relevant in the context of "green chemistry" trends, where minimizing waste and optimizing reaction efficiency are prioritized. Recent publications highlight its use in enantioselective catalysis and as a precursor for non-natural amino acids, addressing queries like "how to synthesize chiral intermediates using Boc-amino esters."

In the pharmaceutical industry, ethyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate is often discussed alongside biodegradable polymers and sustained-release formulations. Its incorporation into polyester-based drug carriers has been explored to enhance bioavailability of hydrophobic active ingredients—a topic frequently searched in conjunction with "improving drug solubility." Furthermore, its low toxicity profile and stability under physiological conditions make it a candidate for FDA-approved excipient development, resonating with the industry’s shift toward safer adjuvant materials.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity of CAS 2158056-74-5, especially when answering user questions like "how to characterize Boc-protected compounds." Suppliers and contract manufacturing organizations (CMOs) emphasize batch-to-batch consistency, as impurities can significantly impact downstream applications in high-throughput screening assays. Storage recommendations typically include anhydrous conditions at low temperatures to prevent hydrolysis of the ester group—a detail critical for researchers querying "long-term stability of amino acid esters."

Emerging applications of this compound also intersect with biotechnology innovations. For instance, its derivatives have been investigated as linkers for antibody-drug conjugates (ADCs), a hot topic in precision medicine forums. The Boc-amine functionality facilitates controlled conjugation to lysine residues, addressing search terms like "site-specific protein modification." Additionally, its role in cryopreservation media formulations underscores its utility beyond traditional synthetic chemistry, aligning with trends in cell therapy and regenerative medicine.

To summarize, ethyl 3-amino-5-{(tert-butoxy)carbonylamino}pentanoate (CAS No. 2158056-74-5) exemplifies the convergence of organic synthesis, pharmaceutical engineering, and biomaterials science. Its adaptability to diverse reaction conditions and alignment with Industry 4.0 automation protocols position it as a compound of enduring relevance. As researchers continue to explore "new Boc-protected building blocks" and "sustainable peptide synthesis," this molecule remains at the forefront of innovative chemical solutions.